Cas no 2179444-06-3 (N-[1-[(4-Chlorophenyl)methyl]-4-piperidinyl]-2-propenamide)

• Product Name: N-[1-[(4-Chlorophenyl)methyl]-4-piperidinyl]-2-propenamide
• CAS No: 2179444-06-3
• MF: C₁₅H₁₉ClN₂O
• MW: 278.777162790298
• CID: 5409817
• PubChem ID: 132306278
• Update Time: 2025-05-20

N-[1-[(4-Chlorophenyl)methyl]-4-piperidinyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• BDBM574705
• 2179444-06-3
• US11458149, Compound I-394
• N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}prop-2-enamide
• SCHEMBL22732045
• EN300-6636663
• AKOS033678736
• N-[1-[(4-chlorophenyl)methyl]piperidin-4-yl]prop-2-enamide
• Z3488504692
• N-[1-[(4-Chlorophenyl)methyl]-4-piperidinyl]-2-propenamide

• Inchi： 1S/C15H19ClN2O/c1-2-15(19)17-14-7-9-18(10-8-14)11-12-3-5-13(16)6-4-12/h2-6,14H,1,7-11H2,(H,17,19)
• InChI Key： DTAPKQDIAINXIF-UHFFFAOYSA-N
• SMILES： C(NC1CCN(CC2=CC=C(Cl)C=C2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 278.1185909g/mol
• Monoisotopic Mass: 278.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 440.4±45.0 °C(Predicted)
• pka: 14.42±0.20(Predicted)